N-(3,4-dimethylphenyl)-1-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-5-4-6-15(9-12)11-20(18,19)17-16-8-7-13(2)14(3)10-16/h4-10,17H,11H2,1-3H3
• InChI Key: RZRLHZZCCNAEHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(3-methylphenyl)methanesulfonamide, commonly known as DMSO, is a highly polar and versatile solvent that has a wide range of applications in scientific research. It is a colorless, odorless, and non-toxic compound that has been used for decades in various fields of research, including biochemistry, pharmacology, and medicine. DMSO has the unique ability to penetrate biological membranes, making it an essential tool for studying cell physiology and biochemistry.

Mechanism of Action

DMSO is a highly polar solvent that has the ability to dissolve both polar and nonpolar compounds. It has been shown to disrupt the structure of biological membranes, leading to an increase in membrane fluidity and permeability. DMSO is also known to have antioxidant properties, which may contribute to its ability to protect cells from oxidative stress.
Biochemical and Physiological Effects:
DMSO has been shown to have a variety of biochemical and physiological effects on cells and tissues. It has been reported to modulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. DMSO has also been shown to inhibit the activity of certain enzymes, including protein kinases and phosphatases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMSO is its ability to dissolve a wide range of compounds, making it a versatile solvent for a variety of experiments. It is also relatively non-toxic and has been shown to have low levels of side effects in animal studies. However, DMSO can be corrosive to certain materials, such as rubber and plastics, and may interfere with certain assays and experimental procedures.

Future Directions

There are several potential future directions for research involving DMSO. One area of interest is the use of DMSO as a drug delivery vehicle, as it has been shown to enhance the penetration of certain drugs through biological membranes. Another area of interest is the development of new methods for synthesizing and purifying DMSO, which may improve its utility as a solvent in various research applications. Finally, there is ongoing research into the potential therapeutic applications of DMSO in a range of diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

DMSO has been widely used as a solvent for a variety of compounds, including proteins, peptides, and nucleic acids. It is also used as a cryoprotectant for cells and tissues during freezing and thawing procedures. DMSO has been employed in a range of biochemical and pharmacological studies, including drug discovery, enzyme kinetics, and receptor binding assays.